3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H22FN3O5/c1-4-27-16-11-14(12-17(28-5-2)18(16)29-6-3)19(26)23-21-25-24-20(30-21)13-7-9-15(22)10-8-13/h7-12H,4-6H2,1-3H3,(H,23,25,26)
• InChI Key: NEQBOYBGHKLDJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O5
• Molecular Weight: 415.4 g/mol

Description

3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various areas of research, including neuroscience and cancer biology. In

Scientific Research Applications

3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide has been studied for its potential applications in various areas of scientific research. In neuroscience, this compound has been shown to have potential as a tool for studying the role of specific proteins in the brain. In cancer biology, this compound has been studied for its potential as an anticancer agent.

Mechanism of Action

The exact mechanism of action of 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide is not fully understood. However, it has been shown to interact with specific proteins in the brain and in cancer cells, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide can have various biochemical and physiological effects. In the brain, this compound has been shown to affect the levels of specific neurotransmitters, leading to changes in neuronal activity. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide in lab experiments is its specificity for certain proteins and signaling pathways. This can allow researchers to study specific processes in greater detail. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide. One area of research is exploring its potential as an anticancer agent, particularly in combination with other drugs. Another area of research is studying its effects on specific proteins in the brain, which could lead to a better understanding of neurological disorders. Additionally, further studies could be done to optimize the synthesis method and reduce the toxicity of this compound.

Synthesis Methods

The synthesis of 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide involves several steps. The first step involves the synthesis of 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid, which is then reacted with triethyl orthoformate and hydrochloric acid to form 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid ethyl ester. This intermediate is then reacted with 3,4,5-triethoxybenzoyl chloride in the presence of triethylamine to form the final product, 3,4,5-triethoxy-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide.